N-(3-ethoxyphenyl)-2,2-dimethylpropanamide

• IUPAC Name: N-(3-ethoxyphenyl)-2,2-dimethylpropanamide
• InChI: InChI=1S/C13H19NO2/c1-5-16-11-8-6-7-10(9-11)14-12(15)13(2,3)4/h6-9H,5H2,1-4H3,(H,14,15)
• InChI Key: XJMWXSPRXRAVDK-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)NC(=O)C(C)(C)C
• Molecular Formula: C13H19NO2
• Molecular Weight: 221.29 g/mol

Description

N-(3-ethoxyphenyl)-2,2-dimethylpropanamide is a useful research compound. Its molecular formula is C13H19NO2 and its molecular weight is 221.29 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 221.141578849 g/mol and the complexity rating of the compound is 233. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Polymer Synthesis and Applications : A study by Sobolčiak et al. (2013) discusses the synthesis of a novel cationic polymer that can switch to a zwitterionic form upon light irradiation. This polymer shows potential for condensing and releasing double-strand DNA, as well as switching antibacterial activity to non-toxic character, indicating its potential in biotechnological and medical applications (Sobolčiak et al., 2013).

• Analytical Chemistry in Environmental Studies : Klontza et al. (2010) discuss the use of nonylphenol ethoxylates (NPnEOs) in the cleaning industry and their environmental impact. Their study focuses on using solid-phase microextraction (SPME) with dimethyl sulfate as a methylating agent to quantify nonylphenol ethoxylates in wastewater samples, highlighting the role of these compounds in environmental monitoring and pollution studies (Klontza et al., 2010).

• Pharmaceutical Research and Drug Development : A study by Ye et al. (2007) investigates the metabolic fate of a nonylphenol isomer, which is crucial for understanding its toxicological impact in humans. This research is important for assessing exposure and risk associated with certain chemical compounds (Ye et al., 2007).

• Cytotoxic Evaluation in Cancer Research : Gomez-Monterrey et al. (2011) explore the cytotoxicity and topoisomerase II inhibitory activity of certain acyl derivatives, which could be potential candidates for cancer treatment, especially in cell lines resistant to conventional drugs (Gomez-Monterrey et al., 2011).

• Synthesis of Hybrid Ligands in Chemistry : A paper by Aluri et al. (2014) discusses the synthesis of the first 4-methoxy-substituted 1,3-benzazaphosphole, which represents potential σ2 P,O hybrid or chelate ligands with high π-density at the phosphorus atom. This research contributes to the development of new compounds in organic chemistry (Aluri et al., 2014).

• Investigation of Endocrine Disruptors : Lopez-Espinosa et al. (2009) conducted a study to determine the levels of alkylphenols (APs) in human adipose tissue. APs are known for their endocrine-disrupting activities, and this research is important for understanding human exposure to such environmental contaminants (Lopez-Espinosa et al., 2009).